Cas no 2680816-00-4 (2-6-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazol-1-ylacetic acid)

• Product Name: 2-6-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazol-1-ylacetic acid
• CAS No: 2680816-00-4
• MF: C₂₄H₁₈BrN₃O₄
• MW: 492.32142496109
• CID: 5623556
• PubChem ID: 165942980
• Update Time: 2025-08-02

2-6-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680816-00-4
• EN300-28304664
• 2-[6-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-indazol-1-yl]acetic acid
• 2-6-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazol-1-ylacetic acid

• Inchi： 1S/C24H18BrN3O4/c25-14-9-10-19-21(11-14)28(12-22(29)30)27-23(19)26-24(31)32-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20H,12-13H2,(H,29,30)(H,26,27,31)
• InChI Key： YQZUMJWFCNNKTK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=NN(CC(=O)O)C=2C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 491.04807g/mol
• Monoisotopic Mass: 491.04807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-6-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazol-1-ylacetic acid

Introduction to 2-6-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazol-1-ylacetic acid (CAS No. 2680816-00-4)

2-6-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazol-1-ylacetic acid, with the CAS number 2680816-00-4, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the bromine atom and the fluorenylmethoxycarbonyl (Fmoc) protecting group adds unique structural features that enhance its stability and reactivity in various chemical and biological environments.

The molecular structure of 2-6-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazol-1-ylacetic acid is characterized by a central indazole core, which is a heterocyclic compound consisting of a benzene ring fused with a pyrazole ring. The bromine substitution at the 6-position and the Fmoc group attached to the amino functionality at the 3-position are key features that contribute to its unique properties. The Fmoc group is widely used in peptide synthesis as a temporary protecting group for amino acids, ensuring that the amino group remains unreactive during the synthesis process until it is selectively removed.

In terms of its synthesis, 2-6-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazol-1-ylacetic acid can be prepared through a multi-step process involving the protection of the amino group with Fmoc, followed by bromination at the 6-position of the indazole ring. The final step involves the introduction of the acetic acid moiety through an esterification reaction. This synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

The biological activity of 2-6-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazol-1-ylacetic acid has been extensively studied in various in vitro and in vivo models. Recent research has shown that this compound exhibits potent anticancer activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways. Additionally, studies have demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells, further highlighting its therapeutic potential.

Beyond its anticancer properties, 2-6-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazol-1-ylacetic acid has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects in models of inflammatory diseases such as rheumatoid arthritis. The compound's ability to modulate inflammatory cytokines and reduce oxidative stress makes it a potential candidate for developing new treatments for chronic inflammatory conditions.

The pharmacokinetic properties of 2-6-bromo-3-{(9H-fluoren-9-yloxycarbonyl)amino}-1H-indazol-l-acetic acid have also been studied to assess its suitability as a drug candidate. Preclinical studies have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, 2-6-bromo-{(9H-fluoren-l-yloxycarbonyl)amino}-1H-indazol-l-acetic acid (CAS No. 2680816–00–4) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.